3-benzyl-5-methyl-2,4-dioxo-N-(4-(trifluoromethoxy)phenyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
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Overview
Description
The compound “3-benzyl-5-methyl-2,4-dioxo-N-(4-(trifluoromethoxy)phenyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound .
Molecular Structure Analysis
The molecular structure of this compound can be deduced from its name, but without specific resources, it’s challenging to provide a detailed structural analysis .Scientific Research Applications
Synthesis and Biological Activities
- Novel heterocyclic compounds derived from visnagenone and khellinone, including thiazolopyrimidines, have been synthesized and evaluated for their COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities, showing potential as therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
- Research on tetrahydrobenzo[b]thiophene derivatives under microwave irradiation has led to the development of novel tetrahydrobenzothienopyrimidine derivatives, indicating the potential for chemical innovation and pharmaceutical application (Abdalha, Abou El-Regal, El-Kassaby, & Ali, 2011).
Molecular Design and Chemical Synthesis
- A study on the regioselective synthesis of 1- and 4-substituted 7-oxopyrazolo[1,5-a]pyrimidine-3-carboxamides showcases advanced methodologies for designing and synthesizing pyrazolo[1,5-a]pyrimidine derivatives, relevant for medicinal chemistry and drug design (Drev et al., 2014).
Structural Analysis and Property Studies
- Research on thiazolo[3,2-a]pyrimidines has provided insights into their structural modifications, supramolecular aggregation, and conformational features, contributing to the understanding of their chemical and physical properties (Nagarajaiah & Begum, 2014).
Anticancer and Anti-inflammatory Agents
- Novel pyrazolopyrimidines derivatives have been synthesized and evaluated as anticancer and anti-5-lipoxygenase agents, highlighting the therapeutic potential of pyrazolopyrimidine frameworks in treating cancer and inflammation (Rahmouni et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
3-benzyl-5-methyl-2,4-dioxo-N-[4-(trifluoromethoxy)phenyl]-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17F3N4O4/c1-28-12-16(19(30)26-14-7-9-15(10-8-14)33-22(23,24)25)17-18(28)20(31)29(21(32)27-17)11-13-5-3-2-4-6-13/h2-10,12H,11H2,1H3,(H,26,30)(H,27,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWVWUCANYPGIDS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C2=C1C(=O)N(C(=O)N2)CC3=CC=CC=C3)C(=O)NC4=CC=C(C=C4)OC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17F3N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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